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An In-depth Technical Guide to Allyl Mercaptan: Chemical and Physical Properties

Introduction
Allyl mercaptan (IUPAC name: prop-2-ene-1-thiol) is an organosulfur compound with the

chemical formula C₃H₆S.[1][2] It is a small molecule allyl derivative naturally found in garlic and

other plants of the Allium genus.[1] This compound is notable for its strong, pungent odor, often

described as similar to garlic or rotten cabbage.[2][3] Allyl mercaptan has garnered significant

interest in the scientific community, particularly for its biological activities. It has been identified

as a potent inhibitor of histone deacetylases (HDACs), making it one of the most effective

known garlic-derived organosulfur compounds in this regard.[1][2] Its potential applications

span various fields, including the food industry as a flavoring agent and in pharmaceuticals as

a potential therapeutic agent.[2]

Chemical and Physical Properties
The fundamental chemical and physical properties of allyl mercaptan are summarized in the

tables below.

Table 1: General Properties of Allyl Mercaptan
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Property Value References

IUPAC Name prop-2-ene-1-thiol [2]

Synonyms
2-Propene-1-thiol, Allylthiol,

Allyl sulfhydrate
[4]

CAS Number 870-23-5 [2][5]

Molecular Formula C₃H₆S [1][2]

Molecular Weight 74.14 g/mol [1][6]

EINECS Number 212-792-7 [7]

FEMA Number 2035 [6]

Table 2: Physical Properties of Allyl Mercaptan
Property Value References

Physical State Colorless to pale yellow liquid [3][4]

Odor
Strong, pungent, alliaceous,

sulfurous
[6][8]

Boiling Point 65-68 °C at 760 mmHg [4][6][9][10]

Melting Point -175 to -176 °C (in benzene) [9]

Density 0.898 g/mL at 25 °C [6][9][10]

Relative Density 0.895 g/cm³ [7]

Vapor Pressure 524.0 mmHg at 25 °C [4][11]

Vapor Density 2.5 (Air = 1) [11]

Refractive Index 1.470 - 1.480 at 20 °C [4][11]

Flash Point
-15.56 °C to 21.00 °C (closed

cup)
[11]

Table 3: Solubility of Allyl Mercaptan
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Solvent Solubility References

Water
Slightly soluble / Not miscible

or difficult to mix
[3][4][7][9][10][12]

Alcohol (Ethanol)
Miscible; 1 mL in 1 mL of 95%

alcohol
[2][4][11][12]

Ethyl Ether Miscible [2][4][11][12]

Oil Miscible [2][4][12]

Table 4: Safety and Hazard Information for Allyl
Mercaptan

Hazard Statement GHS Classification References

Highly flammable liquid and

vapor
H225 [4][13]

Harmful if swallowed H302 [4][13]

Harmful in contact with skin H312 [13]

Causes serious eye irritation H319 [4]

Harmful if inhaled H332 [4][13]

Spectroscopic Data
The structural elucidation of allyl mercaptan is confirmed through various spectroscopic

techniques. While the raw spectra are not provided here, their availability is noted in chemical

databases.

¹H NMR: Proton NMR spectra are available for allyl mercaptan.[14]

¹³C NMR: Carbon-13 NMR spectra have been recorded for this compound.[14]

Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass

spectrum for allyl mercaptan.[15]
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Infrared Spectroscopy (IR): IR spectra are available in various chemical databases.[14]

Experimental Protocols
Synthesis of Allyl Mercaptan
A common method for the synthesis of allyl mercaptan is through the nucleophilic substitution

(Sₙ2) reaction of an allyl halide with a thiol source.

Materials:

Allyl halide (e.g., allyl bromide)

Thiol source (e.g., sodium hydrosulfide)

Solvent (e.g., dimethylformamide or ethanol)[8]

Phase-transfer catalyst (e.g., tetrabutylammonium bromide) (optional, but recommended)[8]

Procedure:

Dissolve the allyl halide in the chosen solvent in a reaction vessel equipped with a stirrer and

under an inert atmosphere.

Add the thiol source to the solution.

If using, add a catalytic amount of the phase-transfer catalyst to improve the reaction rate.[8]

The reaction can be stirred at room temperature or heated to an optimal temperature range

of 50-70°C to enhance the reaction kinetics.[8]

Monitor the progress of the reaction using a suitable technique such as Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture is worked up. This typically involves quenching the

reaction, followed by extraction with an organic solvent.

Purification
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Due to its volatility, purification of the crude product is generally achieved by distillation.[8]

Procedure:

The crude product from the synthesis is subjected to fractional distillation.

Collect the fraction corresponding to the boiling point of allyl mercaptan (65-68 °C).[4][6][9]

[10]

Characterization
The purified product's identity and purity can be confirmed using the spectroscopic methods

mentioned above (¹H NMR, ¹³C NMR, MS, and IR).[16]

Mandatory Visualizations
Experimental Workflow
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General workflow for the synthesis of allyl mercaptan.
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Biological Activity and Signaling Pathways
Allyl mercaptan exhibits significant biological activities, most notably as a histone deacetylase

(HDAC) inhibitor.[2][17] HDACs are enzymes that play a crucial role in gene expression

regulation.[2] By inhibiting these enzymes, allyl mercaptan can influence the expression of

genes involved in cell cycle control, potentially leading to the suppression of cancer cell growth.

[2][17] Studies have shown it to be a competitive inhibitor of HDACs.[17]
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Signaling pathway of Allyl Mercaptan as an HDAC inhibitor.

Furthermore, allyl mercaptan is a metabolite of other garlic compounds like allicin.[18] Allicin

can react with cellular thiols, such as glutathione, which can lead to the formation of allyl
mercaptan.[16]
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Click to download full resolution via product page

Reaction of allicin with cellular thiols to form allyl mercaptan.

Conclusion
Allyl mercaptan is a volatile organosulfur compound with well-defined chemical and physical

properties. Its significance extends beyond its characteristic odor to its role as a biologically

active molecule, particularly as an HDAC inhibitor. The established protocols for its synthesis

and purification, combined with a growing understanding of its biological mechanisms, make it

a compound of high interest for researchers in medicinal chemistry, drug development, and

food science. Proper safety precautions are essential when handling this flammable and

hazardous compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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